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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutan-2-one

CAS No.: 87308-03-0

Cat. No.: B2828961

Get Quote

As a Senior Application Scientist, I frequently consult with drug development teams scaling up

syntheses that involve highly reactive intermediates. 1-Chloro-4-methoxybutan-2-one (CAS:

87308-03-0) is a prime example: it is a versatile C5 building block utilized in the synthesis of

complex active pharmaceutical ingredients (APIs), including .

However, its dual functionality—an ether linkage coupled with a highly electrophilic α-chloro

ketone—demands strict operational discipline. Improper disposal not only risks regulatory

Environmental Health and Safety (EHS) violations but also introduces severe laboratory safety

hazards, including thermal runaways and toxic gas generation. This guide provides a self-

validating system for the safe handling, segregation, and disposal of this compound.

Part 1: Physicochemical and Hazard Profile
Understanding the physical properties of 1-chloro-4-methoxybutan-2-one is critical for

designing an effective disposal strategy. The compound is a combustible liquid and acts as a

potent alkylating agent due to the high electrophilicity of the α-carbon adjacent to the carbonyl

group.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2828961#bc-rfq
https://www.benchchem.com/product/b2828961/docs?utm_src=pdf-body#1-chloro-4-methoxybutan-2-one-proper-disposal-procedures
https://www.benchchem.com/product/b2828961/docs?utm_src=pdf-body#1-chloro-4-methoxybutan-2-one-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2828961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value
Operational & Disposal
Implication

CAS Number 87308-03-0
Mandatory identifier for EHS

hazardous waste manifests[1].

Molecular Formula C5H9ClO2

Indicates halogen content;

dictates high-temperature

incineration routing [1].

Molecular Weight 136.58 g/mol

Utilized for stoichiometric

calculations during validated

chemical quenching [1].

XLogP3 0.4

Low lipophilicity; the

compound will partition into

both aqueous and organic

waste layers, complicating

phase separation [1].

Topological PSA 26.3 Å²

Facilitates rapid skin

penetration; mandates strict

PPE (butyl/neoprene gloves)

during handling and spill

cleanup [1].

GHS Classification H227

Combustible liquid; waste

containers must be grounded

and isolated from oxidizers [2].

Part 2: Step-by-Step EHS Disposal Protocol
The primary directive for the disposal of 1-chloro-4-methoxybutan-2-one is strict segregation

into halogenated organic waste streams. In-lab neutralization (e.g., reacting with amines or

thiols) is generally discouraged for routine disposal unless specifically written into a validated

Standard Operating Procedure (SOP), as it can lead to uncontrolled exothermic reactions.
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Step 1: Waste Segregation (The Halogenated
Requirement)

Action: Deposit all liquid waste containing this compound exclusively into EHS containers

designated for "Halogenated Organic Waste."

Causality: Halogenated solvents and reagents must be incinerated at significantly higher

temperatures than non-halogenated waste to prevent the formation of highly toxic

polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs). Mixing halogenated

compounds with non-halogenated waste compromises the entire container, leading to severe

EHS compliance violations and drastically increased disposal costs.

Step 2: Container Selection and Venting
Action: Use chemically compatible high-density polyethylene (HDPE) or glass carboys.

Ensure the container is equipped with a properly functioning vented EHS cap.

Causality: The reactive α-chloro ketone can undergo slow hydrolysis if trace moisture is

present in the waste solvent mixture, potentially releasing hydrogen chloride (HCl) gas. A

vented cap prevents dangerous pressurization and potential container rupture.

Step 3: Chemical Incompatibility Avoidance
Action: Strictly avoid introducing strong bases (e.g., NaOH, KOH), primary/secondary

amines, or strong nucleophiles into the same waste container as this compound.

Causality: The α-chloro ketone moiety is highly susceptible to nucleophilic substitution (

) and Favorskii-type rearrangements in the presence of bases [3]. These reactions are highly
exothermic. If allowed to occur in a sealed or bulk waste carboy, they can initiate a thermal
runaway, causing solvent boiling and explosive pressure buildup.

Step 4: Solid Waste Contamination Handling
Action: Dispose of all contaminated consumables (nitrile gloves, Kimwipes, pipette tips, silica

gel from chromatography) in a designated "Hazardous Solid Waste" bin.
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Causality: Due to its alkylating potential, residual compound on solid surfaces poses a

severe dermal toxicity and sensitization hazard to sanitation workers. It must never be

placed in general municipal trash.

Part 3: Spill Response and Decontamination
Workflow
In the event of an accidental release outside the fume hood, immediate containment is required

to prevent vapor inhalation and surface contamination.

Evacuation and PPE Escalation: Evacuate the immediate area. Responders must don

heavy-duty butyl or neoprene gloves (standard thin nitrile may degrade rapidly depending on

the co-solvent) and chemical splash goggles.

Containment: Surround the spill with an inert, non-combustible absorbent material (e.g.,

vermiculite, diatomaceous earth, or commercial spill pads).

Causality: Inert absorbents prevent the combustible liquid (H227) from spreading while

avoiding chemical reactions. Never use sawdust or combustible absorbents.

Collection and Decontamination: Sweep the absorbed material using non-sparking tools and

place it into a solid hazardous waste bag. Wipe the contaminated bench/floor area with a

mild alkaline solution (e.g., 5% sodium bicarbonate) followed by soap and water.

Causality: The mild alkaline wash facilitates the slow, controlled hydrolysis of trace

residual α-chloro ketone into a significantly less reactive α-hydroxy ketone, neutralizing the

alkylating hazard on the laboratory surface.

Part 4: Operational Workflow Visualization
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Workflow for the segregation, containment, and EHS disposal of 1-chloro-4-methoxybutan-2-
one.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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